![molecular formula C28H32O2 B14560517 4-Pentylphenyl 4'-butyl[1,1'-biphenyl]-4-carboxylate CAS No. 61733-14-0](/img/structure/B14560517.png)
4-Pentylphenyl 4'-butyl[1,1'-biphenyl]-4-carboxylate
Overview
Description
4-Pentylphenyl 4’-butyl[1,1’-biphenyl]-4-carboxylate is an organic compound that belongs to the class of biphenyl derivatives. This compound is characterized by the presence of a biphenyl core with a carboxylate group and alkyl chains attached to the phenyl rings. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Pentylphenyl 4’-butyl[1,1’-biphenyl]-4-carboxylate typically involves a multi-step process. One common method is the Friedel-Crafts acylation reaction, where an acyl chloride reacts with a biphenyl compound in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction conditions often include anhydrous solvents and controlled temperatures to ensure high yields and purity.
Industrial Production Methods
In industrial settings, the production of this compound may involve continuous flow reactors to optimize reaction conditions and scale up the process. The use of automated systems and advanced purification techniques such as column chromatography and recrystallization ensures the consistent quality of the final product.
Chemical Reactions Analysis
Types of Reactions
4-Pentylphenyl 4’-butyl[1,1’-biphenyl]-4-carboxylate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.
Substitution: Electrophilic and nucleophilic substitution reactions are common, where halogenated derivatives can be formed using halogenating
Properties
CAS No. |
61733-14-0 |
|---|---|
Molecular Formula |
C28H32O2 |
Molecular Weight |
400.6 g/mol |
IUPAC Name |
(4-pentylphenyl) 4-(4-butylphenyl)benzoate |
InChI |
InChI=1S/C28H32O2/c1-3-5-7-9-23-12-20-27(21-13-23)30-28(29)26-18-16-25(17-19-26)24-14-10-22(11-15-24)8-6-4-2/h10-21H,3-9H2,1-2H3 |
InChI Key |
XLFUXKUQWNZVKD-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)CCCC |
Origin of Product |
United States |
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